6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 6-bromo-N-(2,3-dichlorophenyl)-2-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C21H12BrCl2N3O/c22-12-7-8-16-13(10-12)14(11-19(26-16)17-5-1-2-9-25-17)21(28)27-18-6-3-4-15(23)20(18)24/h1-11H,(H,27,28)
• InChI Key: PRLXBAQSYNDZGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C21H12BrCl2N3O
• Molecular Weight: 473.1 g/mol

Description

6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is a chemical compound that belongs to the quinoline family. It has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is not fully understood. However, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In addition, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer, antimalarial, and anti-inflammatory activity. It has also been shown to induce apoptosis in cancer cells. In addition, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is its potent anticancer activity against a wide range of cancer cell lines. It also exhibits potent antimalarial and anti-inflammatory activity. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide. One direction is to further study its mechanism of action in order to better understand how it exerts its anticancer, antimalarial, and anti-inflammatory effects. Another direction is to study its potential use in combination with other drugs for the treatment of cancer, malaria, and inflammatory diseases. Finally, future research could focus on developing more water-soluble derivatives of this compound for easier use in lab experiments.

Scientific Research Applications

6-bromo-N-(2,3-dichlorophenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential use in scientific research. It has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. It has also been studied for its potential use as an antimalarial agent. In addition, this compound has been shown to exhibit potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.